Cas no 113866-76-5 (ecdysterone 2,3-monoacetonide)
ecdysterone 2,3-monoacetonide structure
Product Name:ecdysterone 2,3-monoacetonide
CAS No:113866-76-5
MF:C30H48O7
MW:520.697930335999
CID:2018729
Update Time:2025-04-21
ecdysterone 2,3-monoacetonide Chemical and Physical Properties
Names and Identifiers
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- ecdysterone 2,3-monoacetonide
- (+)-20-Hydroxyecdysone 2,3-monoacetonide
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- Inchi: 1S/C30H48O7/c1-25(2,33)11-10-24(32)29(7,34)23-9-13-30(35)18-14-20(31)19-15-21-22(37-26(3,4)36-21)16-27(19,5)17(18)8-12-28(23,30)6/h14,17,19,21-24,32-35H,8-13,15-16H2,1-7H3
- InChI Key: OWTQJKQVBMPILJ-UHFFFAOYSA-N
- SMILES: CC(CCC(C(C1C2(C(C3C(CC2)C2(C(CC4C(C2)OC(C)(C)O4)C(=O)C=3)C)(O)CC1)C)(O)C)O)(O)C
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- XLogP3: 2.462
ecdysterone 2,3-monoacetonide Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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